Cas no 784983-95-5 (Benzoic acid, 2-(2-aminoethoxy)-)
784983-95-5 structure
Product Name:Benzoic acid, 2-(2-aminoethoxy)-
CAS No:784983-95-5
MF:C9H11NO3
MW:181.188542604446
CID:534397
PubChem ID:12000145
Update Time:2025-04-19
Benzoic acid, 2-(2-aminoethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-aminoethoxy)-
- 2-(2-aminoethoxy)Benzoic acid
- EN300-4299456
- SCHEMBL7669357
- DTXSID90475546
- AKOS012963804
- 784983-95-5
-
- Inchi: 1S/C9H11NO3/c10-5-6-13-8-4-2-1-3-7(8)9(11)12/h1-4H,5-6,10H2,(H,11,12)
- InChI Key: FZDRFELMJZGXMU-UHFFFAOYSA-N
- SMILES: O(CCN)C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 72.6Ų
Benzoic acid, 2-(2-aminoethoxy)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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